2-{[(Tert-butoxy)carbonyl]amino}-3-hydroxy-3-(6-methoxypyridin-3-yl)propanoic acid

• Molecular Formula: C14H20N2O6
• Molecular Weight: 312.32 g/mol
• IUPAC Name: 3-hydroxy-3-(6-methoxypyridin-3-yl)-2-[(2-methylpropan-2-yl)oxycarbonylamino]propanoic acid
• InChI: InChI=1S/C14H20N2O6/c1-14(2,3)22-13(20)16-10(12(18)19)11(17)8-5-6-9(21-4)15-7-8/h5-7,10-11,17H,1-4H3,(H,16,20)(H,18,19)
• InChI Key: BQMBZMYPLYEWPU-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C)OC(=O)NC(C(C1=CN=C(C=C1)OC)O)C(=O)O

Description

This compound is a Boc-protected amino acid derivative featuring a 3-hydroxypropanoic acid backbone substituted with a 6-methoxypyridin-3-yl group. The tert-butoxycarbonyl (Boc) group serves as a protective moiety for the amino group, enhancing stability during synthetic processes. The hydroxyl group at the β-position and the methoxy-substituted pyridine ring confer unique electronic and steric properties, making it a candidate for pharmaceutical intermediates or peptidomimetics. Its synthesis likely involves catalytic hydrogenation or asymmetric catalysis, as inferred from analogous procedures .

Preparation Methods

Preparation of the Amino Acid Core

The core structure, 2-amino-3-hydroxypropanoic acid , can be synthesized via asymmetric amino acid synthesis or derived from chiral precursors. A common route involves:

• Starting Material: D- or L-serine derivatives, such as N-[(1,1-dimethylethoxy)carbonyl]-O-methyl-D-serine or related Boc-protected serine analogs, which are commercially available or can be synthesized via standard amino acid synthesis protocols.
• Protection and Functionalization: The amino group of serine is protected with tert-butoxycarbonyl (Boc) groups to prevent undesired reactions during subsequent steps. The hydroxyl group at the 3-position remains free for subsequent modifications.

Introduction of the 6-Methoxypyridin-3-yl Group

The heterocyclic moiety, 6-methoxypyridin-3-yl , is introduced through a nucleophilic aromatic substitution or cross-coupling reaction:

• Method: A typical approach involves preparing a 3-bromopyridine derivative substituted with a methoxy group at the 6-position. This can be achieved via methylation of 3-hydroxypyridine precursors or direct substitution reactions.
• Coupling: The pyridine derivative is then coupled to the amino acid backbone through a Suzuki-Miyaura cross-coupling or nucleophilic aromatic substitution at the 3-position, using palladium catalysis or appropriate nucleophiles, respectively. This step attaches the heterocycle to the amino acid at the appropriate position, forming a C–C bond.

Formation of the Carbamate (Boc) Derivative

The final step involves introducing the tert-butoxycarbonyl protecting group:

• Reaction Conditions: The amino group of the amino acid intermediate is reacted with di-tert-butyl dicarbonate (Boc2O) in the presence of a base such as triethylamine or pyridine .
• Outcome: This yields the Boc-protected amino group, stabilizing the molecule during further manipulations and facilitating purification.

Purification and Characterization

• The crude product is purified via column chromatography , recrystallization , or preparative HPLC .
• Characterization involves NMR spectroscopy , mass spectrometry , and melting point analysis to confirm structure and purity.

Summary of the Synthesis Route

Step	Description	Reagents/Conditions	References/Data Sources
1	Synthesis of protected serine derivative	Boc2O, base (triethylamine), solvent	Patent US20190106438A1, PubChem
2	Coupling with 6-methoxypyridin-3-yl derivative	Suzuki coupling or nucleophilic substitution	Patent US20190106438A1, literature on heterocyclic amino acid synthesis
3	Boc protection of amino group	Boc2O, base	Standard peptide chemistry protocols
4	Purification	Chromatography, recrystallization	General synthetic procedures

Additional Considerations & Variations

• Alternative routes include direct amino acid modification via enzymatic or chemoenzymatic methods.
• Stereochemistry can be controlled by starting with chiral precursors or employing chiral catalysts.
• Scale-up requires optimization of reaction conditions, solvent choice, and purification techniques.

Chemical Reactions Analysis

Types of Reactions

2-{[(Tert-butoxy)carbonyl]amino}-3-hydroxy-3-(6-methoxypyridin-3-yl)propanoic acid can undergo various chemical reactions, including:

Oxidation: The hydroxy group can be oxidized to form a carbonyl compound.

Reduction: The compound can be reduced to form different stereoisomers.

Substitution: The Boc protecting group can be removed under acidic conditions to reveal the free amino group.

Common Reagents and Conditions

Common reagents used in these reactions include sodium borohydride for reduction, methanesulfonyl chloride for inversion of stereochemistry, and acids such as trifluoroacetic acid for deprotection of the Boc group .

Major Products

The major products formed from these reactions depend on the specific reaction conditions and reagents used. For example, oxidation of the hydroxy group can yield a ketone or aldehyde, while reduction can yield different stereoisomers of the compound.

Scientific Research Applications

2-{[(Tert-butoxy)carbonyl]amino}-3-hydroxy-3-(6-methoxypyridin-3-yl)propanoic acid has several applications in scientific research:

Chemistry: It is used as a building block in the synthesis of more complex molecules.

Biology: The compound can be used in the study of enzyme mechanisms and protein interactions.

Industry: The compound can be used in the production of specialty chemicals and materials.

Mechanism of Action

The mechanism of action of 2-{[(Tert-butoxy)carbonyl]amino}-3-hydroxy-3-(6-methoxypyridin-3-yl)propanoic acid involves its interaction with specific molecular targets and pathways. The Boc protecting group can be removed to reveal the free amino group, which can then participate in various biochemical reactions. The hydroxy and methoxypyridinyl groups can also interact with different enzymes and proteins, influencing their activity and function .

Comparison with Similar Compounds

Data Tables

Table 1: Structural and Physical Properties of Selected Analogs

Compound Name	Aromatic Substituent	Molecular Weight	Key Property
Target Compound	6-Methoxypyridin-3-yl	326.33*	High polarity, hydrogen-bonding
2-Boc-Amino-3,3-Diphenylpropanoic Acid	Diphenyl	353.41	Hydrophobic, rigid
2-{[(Tert-Butoxy)Carbonyl]Amino}-3-(2-Fluoropyrimidin-3-Yl)Propanoic Acid	2-Fluoropyrimidin-3-yl	313.29	Electron-deficient, reactive
(S)-2-((Tert-Butoxycarbonyl)Amino)-3-(Thiophen-2-Yl)Propanoic Acid	Thiophen-2-yl	297.35	Enhanced π-interactions

*Calculated based on formula C₁₄H₂₀N₂O₆.

Biological Activity

2-{[(Tert-butoxy)carbonyl]amino}-3-hydroxy-3-(6-methoxypyridin-3-yl)propanoic acid (referred to as compound A) is an organic compound notable for its structural features, including a tert-butoxycarbonyl (Boc) protected amino group, a hydroxyl group, and a methoxypyridinyl moiety. Its unique structure suggests potential biological activities, making it a subject of interest in medicinal chemistry and biological studies.

• Molecular Formula : C14H20N2O6
• Molecular Weight : 312.32 g/mol
• IUPAC Name : 3-hydroxy-3-(6-methoxypyridin-3-yl)-2-[(2-methylpropan-2-yl)oxycarbonylamino]propanoic acid
• Canonical SMILES : CC(C)(C)OC(=O)NC(C(C1=NC(=CC=C1)OC)O)C(=O)O

The biological activity of compound A is primarily attributed to its interactions with specific molecular targets, such as enzymes and receptors. The Boc-protected amino group can be deprotected under acidic conditions, allowing the free amino group to engage in biochemical reactions. The methoxypyridinyl moiety is hypothesized to interact with aromatic residues in proteins, potentially influencing their activity and stability.

Antioxidant Activity

Research indicates that compounds similar to A exhibit significant antioxidant properties. For instance, studies have demonstrated high antioxidant activity through various assays, including:

• ABTS Radical Scavenging Assay : Compounds showed superior scavenging ability compared to standard antioxidants like Trolox.
• FRAP Assay : These compounds effectively reduced ferric ions, indicating strong reducing power and potential protective effects against oxidative stress .

Enzyme Inhibition

Compound A has been investigated for its potential as an enzyme inhibitor. Docking studies suggest that it may inhibit cholinesterases, which are crucial in neurotransmitter regulation. The binding interactions observed indicate that the compound could prevent β-amyloid aggregation linked to neurodegenerative diseases .

Study 1: Neuroprotective Potential

In a study exploring the neuroprotective effects of similar compounds, researchers found that certain derivatives exhibited significant inhibition of acetylcholinesterase (AChE). The docking analysis revealed binding at both catalytic and peripheral sites of AChE, suggesting a mechanism that could mitigate neurodegeneration associated with Alzheimer's disease .

Study 2: Antioxidant Efficacy in Biological Systems

Another investigation assessed the antioxidant capacity of similar compounds in mouse brain homogenates. Results indicated that these compounds effectively suppressed lipid peroxidation, demonstrating their potential utility in preventing oxidative damage within biological systems .

Comparative Analysis

The following table summarizes the biological activities of compound A compared to related compounds:

Compound Name	Antioxidant Activity	Enzyme Inhibition	Notable Features
Compound A	High	Moderate	Methoxypyridinyl moiety enhances interaction with proteins
Compound B	Moderate	High	Stronger enzyme inhibition but lower antioxidant properties
Compound C	High	Low	Effective in reducing oxidative stress but less potent as an inhibitor